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Compound of Interest

Compound Name: Chirhostim

Cat. No.: B12045949

For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical analysis and comparison of Chirhostim® (synthetic human
secretin) with alternative diagnostic agents based on available clinical trial data. The
information is intended to offer an objective overview of its performance and utility in
diagnosing pancreatic exocrine dysfunction and gastrinoma.

I. Diagnosis of Gastrinoma (Zollinger-Ellison
Syndrome)

Chirhostim® is utilized as a provocative agent in the diagnosis of gastrinoma. It stimulates
gastrin release from gastrinoma cells, a response not typically seen in healthy individuals. A
key clinical trial compared the efficacy of synthetic human secretin (Chirhostim®), synthetic
porcine secretin, and biologically-derived porcine secretin.
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Chirhostim®

Synthetic Porcine

Biologically-

Parameter (Synthetic Human . Derived Porcine
. Secretin .
Secretin) Secretin
Dosage 0.4 mcg/kg 0.4 mcg/kg 0.4 mcg/kg

Positive Test
Threshold

Increase in serum
gastrin = 110 pg/mL

from baseline

Increase in serum
gastrin = 110 pg/mL

from baseline

Increase in serum
gastrin = 110 pg/mL

from baseline

Efficacy in Gastrinoma
Patients (n=6)

All 6 patients had a
positive test result
(>110 pg/mL increase)

All 6 patients had a
positive test result

(>110 pg/mL increase)

All 6 patients had a
positive test result

(>110 pg/mL increase)

Efficacy in Healthy
Subjects (n=12)

All 12 subjects had

negative test results

Not explicitly stated in

the provided results

Not explicitly stated in

the provided results

Time to Peak Gastrin

Concentration

Within 15 minutes
(77% by 5 min, 94%
by 10 min)

Within 15 minutes
(77% by 5 min, 94%
by 10 min)

Within 15 minutes
(77% by 5 min, 94%
by 10 min)

Experimental Protocols

The comparative study was a three-way crossover design involving 6 patients with tissue-

confirmed gastrinoma. Each patient received 0.4 mcg/kg of synthetic human secretin

(Chirhostim®), synthetic porcine secretin, and biologically derived porcine secretin on

separate occasions. Serum gastrin levels were measured at baseline and at various time points

post-injection to determine the peak increase.

A separate study involving 12 healthy subjects was conducted to establish the negative

response to Chirhostim® stimulation.
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Gastrinoma Diagnosis Workflow
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Gastrinoma diagnostic workflow using secretin stimulation.
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Simplified signaling pathway of secretin on gastrinoma cells.

Il. Diagnhosis of Pancreatic Exocrine Dysfunction

Chirhostim® is used to stimulate pancreatic secretions to aid in the diagnosis of exocrine
pancreatic dysfunction. A common, non-invasive alternative for assessing pancreatic function is
the fecal elastase-1 test. While not a direct drug-to-drug comparison, the following table
contrasts the diagnostic performance of the secretin stimulation test (using an agent like
Chirhostim®) with the fecal elastase-1 test.
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Secretin Stimulation Test
Parameter . . ) Fecal Elastase-1 Test
(with Chirhostim®)

Intravenous administration of ) )
_ _ Enzyme-linked immunosorbent
secretin followed by collection
Methodology ] ) assay (ELISA) on a stool
and analysis of duodenal fluid

) ) sample.
for bicarbonate concentration.
Peak bicarbonate Elastase-1 concentration > 200
Normal Value )
concentration = 80 mEq/L pg/g of stool

Pooled sensitivity of 0.77 (95%

Sensitivity for Pancreatic Considered a highly sensitive

o Cl, 0.58-0.89) compared to the
Insufficiency "gold standard” o )

secretin stimulation test.[1][2]

o ) ) ] » Pooled specificity of 0.88 (95%
Specificity for Pancreatic Considered a highly specific

o Cl, 0.78-0.93) compared to the
Insufficiency "gold standard"

secretin stimulation test.[1][2]

Experimental Protocols

Secretin Stimulation Test:

A tube is inserted through the patient's nose, through the stomach, and into the duodenum.

A baseline sample of duodenal fluid is collected.

Chirhostim® is administered intravenously at a dose of 0.2 mcg/kg.

Duodenal fluid is collected over a period of 60-90 minutes.

The collected fluid is analyzed for bicarbonate concentration and volume. A peak bicarbonate
concentration of less than 80 mEqg/L is indicative of pancreatic exocrine insufficiency.

Fecal Elastase-1 Test:
e Asingle stool sample is collected from the patient.

e The concentration of pancreatic elastase-1 is measured using an ELISA kit.
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e A concentration below 200 pg/g of stool is considered indicative of pancreatic exocrine
insufficiency.

Mandatory Visualization

Pancreatic Exocrine Dysfunction Diagnosis Workflow
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Comparison of diagnostic workflows for pancreatic exocrine dysfunction.
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Mechanism of action of secretin on pancreatic ductal cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Chirhostim® (Synthetic
Human Secretin) in Clinical Trials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12045949+#statistical-analysis-of-chirhostim-clinical-
trial-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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